Cas no 1040647-29-7 (2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one)

• Product Name: 2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one
• CAS No: 1040647-29-7
• MF: C₁₈H₂₄N₆O
• MW: 340.422762870789
• CID: 6285620
• PubChem ID: 42111886
• Update Time: 2025-10-21

2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one
• F5237-0001
• AKOS024502138
• 2,2-dimethyl-1-(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)propan-1-one
• SR-01000921511-1
• SR-01000921511
• 2,2-dimethyl-1-[4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazin-1-yl]propan-1-one
• 1040647-29-7
• VU0638390-1

• Inchi： 1S/C18H24N6O/c1-18(2,3)17(25)24-11-9-23(10-12-24)16-7-6-15(21-22-16)20-14-5-4-8-19-13-14/h4-8,13H,9-12H2,1-3H3,(H,20,21)
• InChI Key： MRCAVHWMOCYKLP-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1CCN(C2=CC=C(NC3C=NC=CC=3)N=N2)CC1

Computed Properties

• Exact Mass: 340.20115941g/mol
• Monoisotopic Mass: 340.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.2Ų

Additional information on 2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one

Comprehensive Overview of 2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one (CAS No. 1040647-29-7)

The compound 2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one (CAS No. 1040647-29-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine core linked to a piperazine moiety and a dimethylpropanone group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the fields of oncology and neurology.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one?" Preliminary studies suggest that its pyridazin-3-yl and piperazin-1-yl components may interact with kinase pathways, making it a candidate for modulating cell signaling processes. This aligns with current trends in precision medicine, where small molecules like this are engineered to target specific molecular pathways with minimal off-target effects.

Another hot topic in the scientific community is the synthetic accessibility of such complex molecules. The CAS No. 1040647-29-7 compound exemplifies the challenges and innovations in modern organic synthesis. Its multi-step synthesis often involves palladium-catalyzed cross-coupling reactions to assemble the pyridin-3-yl and pyridazin-3-yl fragments, followed by selective functionalization of the piperazine ring. Researchers are also investigating greener alternatives, such as microwave-assisted synthesis, to improve yield and reduce waste.

From a drug metabolism perspective, the 2,2-dimethylpropan-1-one group in this compound is designed to enhance metabolic stability, a critical factor in pharmacokinetics. This addresses a common search query: "How does the structure of 2,2-dimethyl-1-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one influence its bioavailability?" The bulky dimethyl groups likely shield the carbonyl from rapid enzymatic degradation, extending its half-life in vivo.

In the context of computational chemistry, this molecule is frequently used as a case study for molecular docking simulations. Its heterocyclic architecture provides multiple binding motifs, allowing researchers to explore interactions with proteins like kinases or G-protein-coupled receptors (GPCRs). Such studies are pivotal in virtual screening campaigns, a trending topic in AI-driven drug discovery.

Lastly, the compound’s patent landscape is another area of interest. A search for "CAS 1040647-29-7 patent status" reveals its inclusion in several applications related to inflammatory diseases and neurodegenerative disorders. This underscores its versatility and the growing demand for novel scaffolds in medicinal chemistry.